molecular formula C13H21N3O2S B8687182 1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]- CAS No. 129422-96-4

1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]-

Cat. No.: B8687182
CAS No.: 129422-96-4
M. Wt: 283.39 g/mol
InChI Key: AKZCCDAIHAGQDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]- is a useful research compound. Its molecular formula is C13H21N3O2S and its molecular weight is 283.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-1,4,7-Triazonine, octahydro-1-[(4-methylphenyl)sulfonyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

129422-96-4

Molecular Formula

C13H21N3O2S

Molecular Weight

283.39 g/mol

IUPAC Name

1-(4-methylphenyl)sulfonyl-1,4,7-triazonane

InChI

InChI=1S/C13H21N3O2S/c1-12-2-4-13(5-3-12)19(17,18)16-10-8-14-6-7-15-9-11-16/h2-5,14-15H,6-11H2,1H3

InChI Key

AKZCCDAIHAGQDT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCNCCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,4,7-Tris(p-toluenesulfonyl)-1,4,7-triazacyclononane (17.56 g, 29.7 mmol) and phenol (21 g, 223.0 mmol) are dissolved in 240 ml of a solution of HBr (33%) in glacial acetic acid. The solution is heated at 90° C. for 30 h. A solid appears after 3 h. After returning to ambient temperature, the mixture is filtered and the solid is washed with diethyl ether (2×80 ml). The hydrobromide salt is dissolved in a 1M sodium hydroxide solution until the pH is of the order of 12 units. The aqueous solution is extracted with chloroform (8×50 ml). The combined organic phases are dried over Na2SO4 and the solvent is evaporated under vacuum. Finally, a white solid is obtained (7.36 g, yield 88%).
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21 g
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solution
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240 mL
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